Cas no 201150-73-4 (tert-butyl 5-amino-1,2,3,4-tetrahydroisoquinoline-2-carboxylate)

• Product Name: tert-butyl 5-amino-1,2,3,4-tetrahydroisoquinoline-2-carboxylate
• CAS No: 201150-73-4
• MF: C₁₄H₂₀N₂O₂
• MW: 248.320803642273
• MDL: MFCD02179750
• CID: 66603
• PubChem ID: 17750539
• Update Time: 2025-05-20

tert-butyl 5-amino-1,2,3,4-tetrahydroisoquinoline-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 5-amino-3,4-dihydroisoquinoline-2(1H)-carboxylate
• 2-BOC-1,2,3,4-TETRAHYDROISOQUINOLIN
• 5-amino-2-(tert-butoxycarbonyl)-1,2,3,4-tetrahydroisoquinoline
• 5-amino-3,4-dihydro-1H-isoquinoline-2-carboxylic acid tert-butyl ester
• tert-Butyl 5-amino-1,2,3,4-tetrahydroisoquinoline-2-carboxylate
• 5-Amino-2-tert-butoxycarbonyl-1,2,3,4-tetrahydroisoquinoline
• tert-butyl 5-amino-3,4-dihydro-1H-isoquinoline-2-carboxylate
• 5-AMINO-2-BOC-1,2,3,4-TETRAHYDROISOQUINOLINE
• SISNTWMRMJDEFB-UHFFFAOYSA-N
• 0324AB
• Z1154245455
• SY107437
• tert-butyl 5-amino-3,4-dihydro-1H-isoquinoline-2-carboxylate;tert-Butyl 5-amino-3,4-dihydroisoquinoline-2(1H)-carboxylate
• 2-Boc-1,2,3,4-tetrahydroisoquinolin-5-amine
• (E,Z)-2-(2-Benzyloxycarbonylamino-4-thiazol)-4-(3-methyl-2-butenyloxycarbonyl)-2-butenoicacid
• FT-0643875
• 5-Amino-2-N-BOC-1,2,3,4-tetrahydroisoquinoline
• AKOS005765991
• 201150-73-4
• CS-W009175
• EN300-72732
• A814254
• 2(1H)-Isoquinolinecarboxylic acid, 5-amino-3,4-dihydro-, 1,1-dimethylethyl ester
• J-524728
• SCHEMBL394214
• AB11426
• 5-Amino-2-tert-butoxycarbonyl-1,2,3,4-tetrahydroisoquinoline, AldrichCPR
• tert-Butyl5-amino-3,4-dihydroisoquinoline-2(1H)-carboxylate
• SS-4025
• MFCD02179750
• 5-AMINO-2-(TERT-BUTYLOXYCARBONYL)-1,2,3,4-TETRAHYDROISOQUINOLINE
• DTXSID10590568
• 5-Amino-3,4-dihydro-1H-isoquinoline-2-carboxylic acid tert-butyl ester; tert-Butyl 5-amino-3,4-dihydroisoquinolin-2(1H)-carboxylate; tert-Butyl 5-amino-3,4-dihydroisoquinoline-2(1H)-carboxylate
• DB-045096
• tert-butyl 5-amino-1,2,3,4-tetrahydroisoquinoline-2-carboxylate

• MDL： MFCD02179750
• Inchi： 1S/C14H20N2O2/c1-14(2,3)18-13(17)16-8-7-11-10(9-16)5-4-6-12(11)15/h4-6H,7-9,15H2,1-3H3
• InChI Key： SISNTWMRMJDEFB-UHFFFAOYSA-N
• SMILES： O(C(N1CC2C=CC=C(C=2CC1)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 248.15200
• Monoisotopic Mass: 248.152
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.6
• XLogP3: 2

Experimental Properties

• Color/Form: No data avaiable
• Density: No data available
• Melting Point: No data available
• Boiling Point: 390.4°C at 760 mmHg
• Flash Point: No data available
• Refractive Index: 1.569
• PSA: 55.56000
• LogP: 3.08110
• Vapor Pressure: No data available

tert-butyl 5-amino-1,2,3,4-tetrahydroisoquinoline-2-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines Tetrahydroisoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines

Additional information on tert-butyl 5-amino-1,2,3,4-tetrahydroisoquinoline-2-carboxylate

Introduction to Tert-butyl 5-amino-1,2,3,4-tetrahydroisoquinoline-2-carboxylate (CAS No. 201150-73-4)

Tert-butyl 5-amino-1,2,3,4-tetrahydroisoquinoline-2-carboxylate is a significant compound in the field of pharmaceutical chemistry, characterized by its complex molecular structure and potential biological activities. This compound, identified by the CAS number 201150-73-4, has garnered attention due to its role in the synthesis of various pharmacologically relevant molecules. The presence of both amino and carboxylate functional groups, along with the tetrahydroisoquinoline core structure, makes it a versatile intermediate in medicinal chemistry.

The molecular framework of tert-butyl 5-amino-1,2,3,4-tetrahydroisoquinoline-2-carboxylate is derived from tetrahydroisoquinoline, a class of compounds known for their involvement in numerous biological pathways. Tetrahydroisoquinolines are prominent in natural product chemistry and have been extensively studied for their potential applications in treating neurological disorders, cardiovascular diseases, and cancer. The tert-butyl substituent enhances the stability of the molecule, making it a valuable precursor in synthetic organic chemistry.

In recent years, there has been a surge in research focusing on the development of novel tetrahydroisoquinoline derivatives as therapeutic agents. The unique structural features of tert-butyl 5-amino-1,2,3,4-tetrahydroisoquinoline-2-carboxylate make it an attractive candidate for further exploration. Specifically, the amino group at the 5-position provides a site for further functionalization, allowing chemists to tailor the molecule for specific biological targets.

One of the most compelling aspects of this compound is its potential role in the development of drugs targeting neurological disorders. Tetrahydroisoquinoline derivatives have shown promise in preclinical studies as modulators of neurotransmitter systems. For instance, studies have indicated that certain tetrahydroisoquinolines can interact with serotonin and dopamine receptors, which are crucial for regulating mood and cognitive functions. The introduction of the tert-butyl group and the amino functionality at the 5-position may enhance binding affinity and selectivity towards these receptors.

Moreover, the carboxylate group in tert-butyl 5-amino-1,2,3,4-tetrahydroisoquinoline-2-carboxylate offers opportunities for salt formation and improves solubility in aqueous environments. This property is particularly beneficial for pharmaceutical applications where bioavailability and formulation stability are critical factors. The ability to form salts can also enhance drug delivery systems by improving solubility and enhancing permeability across biological membranes.

The synthesis of tert-butyl 5-amino-1,2,3,4-tetrahydroisoquinoline-2-carboxylate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include cyclization reactions followed by functional group transformations. Advanced techniques such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions are often employed to achieve the desired molecular architecture.

In terms of applications beyond pharmaceuticals, this compound has shown potential in materials science. The rigid tetrahydroisoquinoline core can serve as a scaffold for designing organic semiconductors and liquid crystals. These materials are essential in electronic devices such as organic light-emitting diodes (OLEDs) and solar cells. The tert-butyl group contributes to steric hindrance, which can influence electronic properties and improve device performance.

The growing interest in natural product-inspired drug discovery has also highlighted the importance of tetrahydroisoquinoline derivatives. Many biologically active compounds isolated from plants and animals share structural motifs similar to tetrahydroisoquinolines. By synthesizing derivatives like tert-butyl 5-amino-1,2,3,4-tetrahydroisoquinoline-2-carboxylate, researchers can mimic these natural scaffolds and explore their pharmacological potential.

Recent advancements in computational chemistry have further accelerated the discovery process for new tetrahydroisoquinoline-based drugs. Molecular modeling techniques allow researchers to predict binding affinities and metabolic stability with high accuracy. This enables rapid screening of thousands of potential derivatives before experimental synthesis is undertaken.

The role of this compound in drug development is further underscored by its versatility as an intermediate. It can be modified at various positions to create libraries of analogs with distinct biological activities. Such libraries are invaluable tools for high-throughput screening campaigns aimed at identifying lead compounds for further optimization.

In conclusion, tert-butyl 5-amino-1,2,3,4-tetrahydroisoquinoline-2-carboxylate (CAS No. 201150-73-4) represents a fascinating compound with broad applications in pharmaceuticals and materials science. Its unique structural features make it a valuable building block for designing novel therapeutic agents targeting neurological disorders and other diseases. The ongoing research into this compound highlights its significance as a key intermediate in modern drug discovery efforts.